Cas no 1804944-94-2 (3-Methoxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 3-Methoxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1804944-94-2
• MF: C₉H₅F₆NO₃
• MW: 289.131323575974
• CID: 4840642
• Update Time: 2025-10-28

3-Methoxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C9H5F6NO3/c1-18-5-2-6(19-9(13,14)15)7(8(10,11)12)16-4(5)3-17/h2-3H,1H3
• InChI Key： LMFACALTTMVESM-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(C=O)N=1)OC)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Additional information on 3-Methoxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxaldehyde

Introduction to 3-Methoxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1804944-94-2) and Its Applications in Modern Chemical Biology

3-Methoxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxaldehyde, identified by the CAS number 1804944-94-2, is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and utility in drug development. The unique arrangement of functional groups, including methoxy, trifluoromethoxy, and trifluoromethyl substituents, endows this molecule with distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further biological investigation.

The structural complexity of 3-Methoxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxaldehyde arises from its precisely positioned substituents, which contribute to its reactivity and potential applications. The presence of an aldehyde group at the 2-position of the pyridine ring enhances its capability to participate in condensation reactions, forming Schiff bases or undergoing oxidation to yield carboxylic acids. This reactivity is particularly useful in the synthesis of more complex molecules, such as inhibitors or modulators of enzymatic pathways.

Recent advancements in chemical biology have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into a molecular framework can significantly alter its pharmacokinetic properties, including bioavailability, metabolic stability, and binding affinity. In the case of 3-Methoxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxaldehyde, the trifluoromethyl and trifluoromethoxy groups are strategically placed to enhance interactions with biological targets while minimizing unwanted side effects. Such modifications are critical for developing drugs that exhibit high specificity and efficacy.

One of the most compelling aspects of this compound is its potential role as a building block for the synthesis of novel therapeutic agents. Pyridine derivatives are well-documented for their role in various pharmacological applications, including antiviral, antibacterial, and anticancer therapies. The specific arrangement of functional groups in 3-Methoxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxaldehyde suggests that it could be used to develop molecules targeting specific disease pathways. For instance, researchers have explored pyridine-based compounds as inhibitors of kinases and other enzymes involved in cancer progression. The aldehyde functionality provides a versatile handle for further derivatization, allowing chemists to fine-tune the properties of the resulting compounds.

The synthesis of 3-Methoxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxaldehyde represents a testament to the progress in synthetic organic chemistry. Modern methodologies have enabled the efficient construction of complex molecular architectures, often with high enantioselectivity and yield. The use of palladium-catalyzed cross-coupling reactions, for example, has been instrumental in introducing fluorinated groups into aromatic systems with precision. Such techniques have not only streamlined the synthesis process but also expanded the toolkit available to medicinal chemists.

In addition to its synthetic utility, 3-Methoxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxaldehyde has been investigated for its potential biological activity. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to human health. While further research is needed to fully elucidate its pharmacological profile, these early findings underscore its significance as a lead compound in drug discovery efforts. The combination of structural complexity and functional diversity makes it an attractive candidate for high-throughput screening campaigns aimed at identifying new therapeutic agents.

The impact of fluorinated pyridines on drug development cannot be overstated. These compounds often exhibit improved solubility, stability, and binding affinity compared to their non-fluorinated counterparts. The electron-withdrawing nature of fluorine atoms can also enhance metabolic resistance, prolonging the half-life of drugs once administered. In light of these advantages, 3-Methoxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxaldehyde represents a promising scaffold for designing next-generation therapeutics.

As research in chemical biology continues to evolve, the demand for specialized intermediates like 3-Methoxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxaldehyde is expected to grow. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking the full potential of this compound and others like it. By leveraging cutting-edge synthetic techniques and integrating them with rigorous biological evaluation, researchers can accelerate the discovery and development of novel drugs that address unmet medical needs.

In conclusion, 3-Methoxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1804944-94-2) is a multifaceted compound with significant implications for chemical biology and pharmaceutical science. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts. As our understanding of molecular interactions deepens and synthetic methodologies advance, compounds such as this one will continue to play a pivotal role in shaping the future of medicine.